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Compound of Interest

Compound Name: SK-216

Cat. No.: B10788246 Get Quote

Essential Safety and Handling Guide for SK-216
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of SK-216, a potent and

selective inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1).

This document provides immediate, essential safety and logistical information for the proper

handling of SK-216 (CAS 654080-03-2). Adherence to these guidelines is critical to ensure

personal safety and maintain a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for SK-216 is presented below for easy reference.
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Property Value Source

CAS Number 654080-03-2
Sigma-Aldrich, Tocris

Bioscience[1]

Molecular Formula C₂₉H₂₉NNa₂O₆ Sigma-Aldrich

Molecular Weight 533.52 g/mol Sigma-Aldrich

Appearance White to beige powder/solid Sigma-Aldrich

Solubility
H₂O: 0.5 mg/mL (with

warming)
Sigma-Aldrich

Melting Point >155 °C (decomposes) Axon Medchem[2]

Storage Temperature Room temperature; desiccated Sigma-Aldrich

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling SK-216. The toxicological

properties of this compound have not been fully investigated, and therefore, it should be

treated as potentially hazardous.

The following PPE is required:

Respiratory Protection: All handling of SK-216 powder must be conducted in a certified

chemical fume hood to prevent inhalation.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Gloves

should be inspected before use and changed immediately if contaminated.[2]

Eye Protection: Appropriate safety glasses or goggles are required to prevent eye contact

with the powder or any solutions.[2]

Skin and Body Protection: A lab coat must be worn to protect the skin and clothing.[2]
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A systematic approach to the handling and disposal of SK-216 is essential to minimize risk.

The following step-by-step procedures provide clear guidance.

Handling Procedures:
Preparation: Before handling, ensure that the chemical fume hood is functioning correctly

and that all necessary PPE is readily available and in good condition.

Weighing and Aliquoting: Conduct all weighing and preparation of stock solutions within the

fume hood to avoid the generation of airborne dust.[2] Avoid raising dust during handling.

Solution Preparation: When dissolving SK-216, be aware of its limited solubility in water,

which may require gentle warming.

Storage: Store SK-216 in a cool, dry, and well-ventilated place.[2] It should be kept in a

properly sealed container and protected from light and heat.[2]

Spill Response:
Evacuate and Secure: In the event of a spill, evacuate the immediate area if necessary and

restrict access.

Small Spills (Powder): For small powder spills, carefully vacuum or sweep up the material,

avoiding dust generation, and place it in a sealed container for disposal.[2]

Small Spills (Solution): For small solution spills, absorb the liquid with an inert material (e.g.,

vermiculite, dry sand) and place it in a sealed container for disposal.

Decontamination: Following the removal of the spilled material, decontaminate the area and

any affected equipment with a suitable solvent, such as alcohol, and ventilate the area.[2]

Disposal Plan:
Waste Collection: All waste materials contaminated with SK-216, including empty containers,

disposable PPE, and spill cleanup materials, must be collected in a designated, sealed, and

properly labeled hazardous waste container.
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Disposal Method: Dispose of all SK-216 waste in accordance with local, state, and federal

regulations.[2] Contact your institution's environmental health and safety (EHS) department

for specific guidance on approved waste disposal procedures. Do not dispose of SK-216
down the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of SK-216 from

receipt to disposal.
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Caption: Workflow for the safe handling of SK-216.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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